Cas no 1888839-13-1 (2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine)

• Product Name: 2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine
• CAS No: 1888839-13-1
• MF: C₈H₇ClF₃N₃
• MW: 237.609490633011
• CID: 6099456
• PubChem ID: 115042325
• Update Time: 2025-11-01

2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine
• EN300-7506888
• 1888839-13-1

• Inchi： 1S/C8H7ClF3N3/c9-7-14-5-3-13-2-1-4(5)6(15-7)8(10,11)12/h13H,1-3H2
• InChI Key： PQKPYWFUYOQYRN-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(F)(F)F)=C2C(CNCC2)=N1

Computed Properties

• Exact Mass: 237.0280594g/mol
• Monoisotopic Mass: 237.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine

Recent Advances in the Study of 2-Chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine (CAS: 1888839-13-1)

The compound 2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine (CAS: 1888839-13-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, featuring a pyrido[3,4-d]pyrimidine core, is being explored for its ability to modulate various biological targets, particularly kinases and other enzymes involved in critical signaling pathways. Recent studies have highlighted its utility in the development of novel therapeutic agents for oncology, inflammation, and infectious diseases.

One of the key areas of research involving this compound is its role as a kinase inhibitor. Kinases are pivotal in cellular signaling and are often dysregulated in diseases such as cancer. The trifluoromethyl group at the 4-position and the chloro substituent at the 2-position of the pyrido[3,4-d]pyrimidine ring are believed to enhance the compound's binding affinity and selectivity towards specific kinase targets. Recent publications have demonstrated its efficacy in inhibiting protein kinases such as CDK (cyclin-dependent kinase) and PI3K (phosphoinositide 3-kinase), which are implicated in tumor proliferation and survival.

In addition to its kinase inhibitory properties, 2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine has shown promise in antimicrobial applications. A 2023 study published in the Journal of Medicinal Chemistry reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves interference with bacterial DNA gyrase, an essential enzyme for DNA replication. This finding opens new avenues for addressing the growing challenge of antibiotic resistance.

Another notable development is the use of this compound in the synthesis of PROTACs (Proteolysis Targeting Chimeras). PROTACs are bifunctional molecules that degrade target proteins by recruiting the ubiquitin-proteasome system. Researchers have successfully incorporated 2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine into PROTAC designs to target oncogenic proteins, achieving selective degradation in preclinical models. This approach represents a paradigm shift in drug discovery, offering advantages over traditional small-molecule inhibitors.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to advance these compounds into clinical trials. Recent computational and structural biology studies have provided insights into the structure-activity relationships (SAR) of this class of compounds, aiding in the design of more potent and selective analogs.

In conclusion, 2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine (CAS: 1888839-13-1) is emerging as a valuable tool in medicinal chemistry, with applications spanning kinase inhibition, antimicrobial therapy, and targeted protein degradation. Ongoing research is expected to further elucidate its potential and overcome existing limitations, paving the way for its translation into clinically viable therapeutics.